Cas no 84100-40-3 (2-[4-[4-[[4-[bis(2-cyanoethyl)amino]phenyl]methylene]-4,5-dihydro-3-methyl-5-oxo-1h-pyrazol-1-yl]phenyl]-6-methylbenzothiazole-7-sulphonic acid, compound with pyridine (1:1))

• Product name: 2-[4-[4-[[4-[bis(2-cyanoethyl)amino]phenyl]methylene]-4,5-dihydro-3-methyl-5-oxo-1h-pyrazol-1-yl]phenyl]-6-methylbenzothiazole-7-sulphonic acid, compound with pyridine (1:1)
• CAS No: 84100-40-3
• MF: C₃₁H₂₆N₆O₄S₂^.C₅H₅N
• MW: 689.80584
• CID: 888761
• PubChem ID: 44145500

2-[4-[4-[[4-[bis(2-cyanoethyl)amino]phenyl]methylene]-4,5-dihydro-3-methyl-5-oxo-1h-pyrazol-1-yl]phenyl]-6-methylbenzothiazole-7-sulphonic acid, compound with pyridine (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-[4-[4-[[4-[bis(2-cyanoethyl)amino]phenyl]methylene]-4,5-dihydro-3-methyl-5-oxo-1h-pyrazol-1-yl]phenyl]-6-methylbenzothiazole-7-sulphonic acid, compound with pyridine (1:1)
• 2-[4-[(4Z)-4-[[4-[bis(2-cyanoethyl)amino]phenyl]methylidene]-3-methyl-5-oxopyrazol-1-yl]phenyl]-6-methyl-1,3-benzothiazole-7-sulfonic acid,pyridine
• EINECS 282-120-5
• 2-(4-(4-((4-(Bis(2-cyanoethyl)amino)phenyl)methylene)-4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)phenyl)-6-methylbenzothiazole-7-sulphonic acid, compound with pyridine (1:1)
• 84100-40-3

• Inchi： InChI=1S/C31H26N6O4S2.C5H5N/c1-20-5-14-27-28(29(20)43(39,40)41)42-30(34-27)23-8-12-25(13-9-23)37-31(38)26(21(2)35-37)19-22-6-10-24(11-7-22)36(17-3-15-32)18-4-16-33;1-2-4-6-5-3-1/h5-14,19H,3-4,17-18H2,1-2H3,(H,39,40,41);1-5H/b26-19-;
• InChI Key： URJDNWXVQHXYLD-XDUZALLESA-N
• SMILES： CC1=C(C2=C(C=C1)N=C(S2)C3=CC=C(C=C3)N4C(=O)C(=CC5=CC=C(C=C5)N(CCC#N)CCC#N)C(=N4)C)S(=O)(=O)O.C1=CC=NC=C1

Computed Properties

• Exact Mass: 689.188
• Monoisotopic Mass: 689.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 49
• Rotatable Bond Count: 9
• Complexity: 1300
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 200A^2